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Compound of Interest

Compound Name: 4,5-Dinitrophenanthrene

Cat. No.: B15445336 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4,5-Dinitrophenanthrene was located.

The following guidance is based on the hazardous properties of structurally similar

nitroaromatic compounds, such as dinitrophenols. It is imperative to treat 4,5-
Dinitrophenanthrene as highly hazardous.

4,5-Dinitrophenanthrene is a polynuclear aromatic nitro compound. Based on data for

analogous substances, it should be considered a flammable solid that is highly toxic and poses

a significant health risk upon exposure.[1] It is likely to be fatal if swallowed and toxic if it comes

into contact with the skin or is inhaled. Furthermore, there is a risk of damage to organs

through prolonged or repeated exposure.[1] These compounds can also be very toxic to

aquatic life.

Hazard Summary and Personal Protective
Equipment
A summary of the anticipated hazards and the recommended personal protective equipment

(PPE) for handling 4,5-Dinitrophenanthrene is provided below.
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Hazard Category Potential Hazard
Recommended Personal
Protective Equipment
(PPE)

Physical Hazards

Flammable solid. May form

explosive dust-air mixtures.

Risk of explosion if heated

under confinement or

subjected to shock or friction.

[1][2]

Use in a well-ventilated area,

away from heat, sparks, and

open flames.[1] Use non-

sparking tools. Ground/bond

container and receiving

equipment.

Acute Toxicity

Oral: Fatal if swallowed.

Dermal: Toxic in contact with

skin. Inhalation: Toxic if

inhaled.

Gloves: Chemical-resistant

gloves (e.g., Nitrile, Neoprene).

[3] Eye/Face Protection: Safety

glasses with side-shields or

chemical safety goggles. A

face shield is required if there

is a splash hazard.[3]

Respiratory Protection: Use in

a certified fume hood. If a fume

hood is not available or if

generating dust, a full-face

respirator with appropriate

cartridges for organic vapors

and particulates is necessary.

[3] Body Protection: Flame-

retardant lab coat.[1] Consider

chemical-resistant coveralls for

larger quantities.

Chronic Toxicity

Causes damage to organs

through prolonged or repeated

exposure.[1] Potential for

cumulative effects.

Adhere to all PPE

recommendations for acute

toxicity. Minimize exposure

duration and quantity handled.

Environmental Hazards Very toxic to aquatic life.

Prevent release to the

environment. Collect all waste

for proper disposal.
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Experimental Workflow for Handling 4,5-
Dinitrophenanthrene
The following diagram outlines the standard operational procedure for safely handling 4,5-
Dinitrophenanthrene in a laboratory setting.

Safe Handling Workflow for 4,5-Dinitrophenanthrene

Preparation Handling Cleanup & Disposal

Review SDS (or analogous data) Don appropriate PPE Prepare work area in fume hood Weigh solid in fume hood Transfer to reaction vessel Decontaminate work surfaces Segregate and label waste Dispose of waste via EH&S Remove and dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4,5-Dinitrophenanthrene.

Waste Disposal Plan
All materials contaminated with 4,5-Dinitrophenanthrene must be treated as hazardous

waste. Follow these steps for proper disposal:

Solid Waste:

Collect all solid waste, including contaminated gloves, wipes, and weighing paper, in a

designated, labeled, and sealed waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect all liquid waste containing 4,5-Dinitrophenanthrene in a separate, labeled, and

sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EH&S) office.
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Empty Containers:

Thoroughly rinse empty containers with a suitable solvent.

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty container before disposal according to institutional

guidelines.

Disposal Request:

Store waste containers in a designated satellite accumulation area.

Submit a hazardous waste pickup request to your institution's EH&S office.

The following diagram illustrates the decision process for the disposal of materials

contaminated with 4,5-Dinitrophenanthrene.
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Disposal Plan for 4,5-Dinitrophenanthrene Contaminated Materials

Material Contaminated with
4,5-Dinitrophenanthrene

Is the waste solid?

Collect in labeled
solid waste container

Yes

Is it an empty container?

No

Store in satellite accumulation area
and request EH&S pickup

Collect in labeled
liquid waste container

No

Triple rinse with
appropriate solvent

Yes

Collect rinsate as
hazardous liquid waste

Deface label and
dispose of container

Click to download full resolution via product page

Caption: Disposal decision tree for 4,5-Dinitrophenanthrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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